Cas no 915084-37-6 (5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 915084-37-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5733460
• Update Time: 2025-05-23

5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-ethyl-6-methyl-2-(2-thienyl)-
• 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C11H12N2OS/c1-3-8-7(2)12-10(13-11(8)14)9-5-4-6-15-9/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key： MKMGAANZNUDWIS-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(C)=C(CC)C(=O)N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 344.0±34.0 °C(Predicted)
• pka: 8.72±0.50(Predicted)

Additional information on 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one

Introduction to 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 915084-37-6) and Its Emerging Applications in Chemical Biology

5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 915084-37-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the dihydropyrimidinone class, a scaffold that has been widely explored for its pharmacological relevance. The presence of a thiophene ring in its structure introduces additional functional diversity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one consists of a pyrimidinone core substituted with ethyl, methyl, and thiophenyl groups. This arrangement not only contributes to its distinct chemical profile but also opens up possibilities for various interactions with biological targets. The thiophene moiety, in particular, is known for its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for binding to proteins and nucleic acids. These characteristics make the compound an attractive scaffold for designing molecules with specific biological functions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, dihydropyrimidinones have been extensively studied due to their role as intermediates in the synthesis of various bioactive molecules. The compound 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 915084-37-6) is no exception and has been explored for its potential in several areas of medical research.

One of the most promising applications of this compound is in the field of anticancer research. Recent studies have demonstrated that dihydropyrimidinones can exhibit inhibitory effects on various enzymes involved in cancer cell proliferation and survival. The structural features of 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one make it a potential candidate for inhibiting kinases and other enzymes that are overexpressed in tumor cells. Furthermore, the thiophene ring may enhance its ability to penetrate the cell membrane, improving its bioavailability and efficacy.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Researchers have found that certain dihydropyrimidinones can modulate inflammatory pathways by interacting with key signaling molecules. The presence of the thiophene group in 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 915084-37-6) may contribute to its ability to suppress inflammatory responses by inhibiting enzymes such as COX and LOX, which are involved in the production of pro-inflammatory mediators.

The compound's potential also extends to antimicrobial applications. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. Dihydropyrimidinones have been shown to exhibit activity against a range of bacterial species by interfering with essential bacterial processes. The structural complexity of 5-Ethyl-6-methyl-2-(thiophen-2-yl)-3,4-dihydropyrimidin-4-one may enable it to disrupt bacterial cell wall synthesis or inhibit key metabolic pathways, making it a valuable candidate for developing novel antibiotics.

In addition to its therapeutic potential, this compound has also been explored for its role in neurodegenerative diseases research. Neurodegenerative disorders such as Alzheimer's and Parkinson's disease are characterized by the aggregation of misfolded proteins and oxidative stress. Studies suggest that dihydropyrimidinones can protect against neurotoxicity by inhibiting proteasomal degradation and reducing oxidative damage. The unique structural features of 5-Ethyl-6-methyl-2-(thiophen-2-y)l)-3,4-dihydropyrimidin--one (CAS No. 915084--37--6) may make it an effective agent in mitigating these pathological processes.

The synthesis of 5-Ethyl--methyl--(thiophen--2-y)l)--3,-dihydro-pyr-imid-in--one (CAS No.--91508--47--6--) involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the thiophene ring into the dihydropyrimidinone scaffold requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also under investigation to optimize its therapeutic efficacy. Factors such as solubility, stability, and metabolic clearance play crucial roles in determining how effectively a drug can reach its target site within the body. Researchers are exploring ways to modify the structure of 5-Ethyl--methyl--(thiophen--2-y)l)--3,-dihydro-pyr-imid-in--one (CAS No.--91508--47--6--) to enhance its bioavailability while maintaining or improving its biological activity.

In conclusion,5-Ethyl--methyl--(thiophen--2-y)l)--3,-dihydro-pyr-imid-in--one (CAS No.--91508--47--6--) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules with specific biological functions. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for future medical breakthroughs.